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Compound of Interest

Compound Name: (2-Chloroethyl)benzene

Cat. No.: B074947 Get Quote

(2-Chloroethyl)benzene, also known as Phenethyl chloride, is a combustible liquid that can

cause skin, eye, and respiratory irritation.[1][2][3] Adherence to strict safety protocols is crucial

to mitigate risks to laboratory personnel and the environment. This guide provides

comprehensive, step-by-step procedures for the safe handling, storage, and disposal of this

chemical.

Hazard Summary
Hazard Statement GHS Classification

Combustible liquid Flammable liquids (Category 4)[2][4]

Causes skin irritation Skin corrosion/irritation (Category 2)[2][4]

Causes serious eye irritation
Serious eye damage/eye irritation (Category

2/2A)[2][4]

May cause respiratory irritation
Specific target organ toxicity (single exposure)

(Category 3), Respiratory system[2]

Harmful to aquatic life with long lasting effects
Hazardous to the aquatic environment, long-

term hazard (Category 3)[4][5]

Operational Plan: Safe Handling and Storage
All handling of (2-Chloroethyl)benzene should occur within a well-ventilated area or a

chemical fume hood.[1][6]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (2-Chloroethyl)benzene.[6]

PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that meet OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][2] A

face shield may be required for tasks with a high

splash risk.[7]

Skin Protection

Chemical-resistant gloves (e.g., disposable

nitrile gloves for short-term protection) and a lab

coat must be worn.[6][7] For prolonged contact,

consult the glove manufacturer's resistance

guide.[7] Wear appropriate protective clothing to

prevent skin exposure.[1][2]

Respiratory Protection

A respirator is not typically required under

normal use conditions with adequate ventilation.

[2] However, if workplace conditions warrant a

respirator's use, a program that meets OSHA's

29 CFR 1910.134 and ANSI Z88.2 requirements

or European Standard EN 149 must be

followed.[1]

Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2] Wash hands thoroughly after handling.[2]

Dispensing: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3] Keep the

container tightly closed when not in use.[1][2]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1][2]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][2] No

smoking is permitted in the handling area.[2]

Storage
Store (2-Chloroethyl)benzene in a tightly closed container in a cool, dry, and well-ventilated

area.[1][2] Keep it away from sources of ignition and incompatible substances.[1]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.[1][2][3]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Get

medical attention if irritation occurs.[2] Wash

clothing before reuse.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Seek immediate

medical attention.[1][2][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[1]

Spill Response
Evacuate: Evacuate unnecessary personnel from the area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074947?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04891~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2013:39:19~~(2-Chloroethyl
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0489122&productDescription=2-CHLOROETHYL+BNZENE+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04891~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2013:39:19~~(2-Chloroethyl
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1727722_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material, such as dry sand or earth.[1][6]

Collect: Use a spark-proof tool to collect the absorbed material and place it into a designated

chemical waste container.[1]

Clean: Clean the spill area thoroughly.

PPE: Use appropriate personal protective equipment during the cleanup process.[1]

Disposal Plan
(2-Chloroethyl)benzene waste is classified as hazardous and must be disposed of

accordingly.[3][6]

Waste Identification: Clearly label a dedicated, chemically resistant, and sealable container

for (2-Chloroethyl)benzene waste.[6] The label should include the full chemical name and

associated hazards.[6]

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management guidelines.[6]

Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from sources of ignition.[6]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed professional waste disposal company to arrange for pickup and

disposal.[6]

Recommended Disposal Method: The preferred method for the disposal of chlorinated

benzenes is high-temperature incineration in a licensed hazardous waste incinerator.[6]

Quantitative Data Summary
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Property Value

CAS Number 622-24-2[2][3]

Molecular Formula C8H9Cl[3]

Molecular Weight 140.61 g/mol

Appearance Colorless to light yellow clear liquid[5]

Boiling Point 198.2°C at 760 mmHg[4]

Flash Point 64°C (147.2°F) - closed cup

Density 1.069 g/mL at 25°C

Storage Class 10 - Combustible liquids

Workflow for Safe Handling of (2-
Chloroethyl)benzene
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Safe Handling Workflow for (2-Chloroethyl)benzene

Start: Receive Chemical

Store in a cool, dry, well-ventilated area away from ignition sources.

Don appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Handle in a chemical fume hood or well-ventilated area.

Perform Experiment

Collect waste in a labeled, sealed, and compatible container.

Decontaminate work area and equipment.

Remove PPE and wash hands thoroughly.

Arrange for hazardous waste disposal with EHS.

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of (2-Chloroethyl)benzene from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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